molecular formula C26H24FN3O B2441327 1-[(4-fluorophenyl)methyl]-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one CAS No. 912890-30-3

1-[(4-fluorophenyl)methyl]-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Cat. No. B2441327
CAS RN: 912890-30-3
M. Wt: 413.496
InChI Key: YYQZAYFAJRHCOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrrolidin-2-one group, a benzodiazole group, and two phenyl groups, one of which is fluorinated .


Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central pyrrolidin-2-one ring. The presence of the fluorine atom could influence the electronic distribution and thus the reactivity of the molecule .


Chemical Reactions Analysis

The reactivity of this compound would depend on the specific arrangement of its functional groups and the electronic distribution within the molecule. The fluorinated phenyl group might be expected to be less reactive than a non-fluorinated phenyl group .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could affect its polarity, solubility, and stability .

Scientific Research Applications

Stereoselective Synthesis

A key intermediate in the preparation of PF-00951966, a fluoroquinolone antibiotic for use against community-acquired respiratory tract infections including multidrug-resistant (MDR) organisms, involves a related compound (Lall et al., 2012). This research highlights the stereoselective synthesis of such intermediates, which are crucial for developing effective antibiotics.

Anticancer Potential

Novel pyridine-thiazole hybrid molecules, structurally similar to the compound , show high antiproliferative activity against various types of tumors. Compounds of this class may be potential anticancer agents, as indicated by their selective cytotoxic action towards cancer cell lines and their impact on genetic instability in tumor cells (Ivasechko et al., 2022).

Molecular Conformations and Hydrogen Bonding

Studies on closely related compounds show insights into molecular conformations and hydrogen bonding, which are fundamental for understanding the chemical behavior and potential applications of these compounds in various fields (Sagar et al., 2017).

Reactivity with Activated Methylene Compounds

Reactivity studies involving conjugated azoalkenes and activated methylene compounds provide insights into the synthesis of heterocycles, which is important for the development of new compounds with potential therapeutic applications (Attanasi et al., 1993).

Boric Acid Ester Intermediates

The synthesis of boric acid ester intermediates involving compounds structurally related to 1-[(4-fluorophenyl)methyl]-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one offers insights into the preparation of intermediates for various industrial applications (Huang et al., 2021).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological molecules in the body .

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a new drug candidate, future studies might focus on its pharmacological effects, toxicity, and therapeutic potential .

properties

IUPAC Name

1-[(4-fluorophenyl)methyl]-4-[1-[(2-methylphenyl)methyl]benzimidazol-2-yl]pyrrolidin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H24FN3O/c1-18-6-2-3-7-20(18)17-30-24-9-5-4-8-23(24)28-26(30)21-14-25(31)29(16-21)15-19-10-12-22(27)13-11-19/h2-13,21H,14-17H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YYQZAYFAJRHCOQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1CN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)CC5=CC=C(C=C5)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H24FN3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

413.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[(4-fluorophenyl)methyl]-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.